Cas no 2640979-36-6 (3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile)

• Product Name: 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• CAS No: 2640979-36-6
• MF: C₁₇H₁₆N₈
• MW: 332.36254119873
• CID: 5319512
• PubChem ID: 155800842
• Update Time: 2025-06-14

3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040710171
• 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• F6619-6703
• 2640979-36-6

• Inchi： 1S/C17H16N8/c18-11-14-2-4-19-12-15(14)23-6-8-24(9-7-23)16-10-17(21-13-20-16)25-5-1-3-22-25/h1-5,10,12-13H,6-9H2
• InChI Key： WOLHHKTUFMNRBG-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CC=2C#N)CCN(C2C=C(N=CN=2)N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 332.14979254g/mol
• Monoisotopic Mass: 332.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.8Ų

Additional information on 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile

Comprehensive Overview of 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS No. 2640979-36-6)

3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile (CAS No. 2640979-36-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The molecule combines a pyridine core with a pyrimidine and piperazine moiety, further functionalized with a pyrazole group and a carbonitrile substituent. This intricate architecture makes it a promising candidate for drug discovery, particularly in targeting kinase enzymes and G-protein-coupled receptors (GPCRs).

Recent studies highlight the growing interest in pyrimidine- and pyrazole-containing compounds, as they are frequently explored in oncology, inflammation, and infectious disease research. The presence of the carbonitrile group enhances the compound's binding affinity to biological targets, a feature often leveraged in the design of kinase inhibitors. Researchers are particularly intrigued by its potential applications in cancer therapy, where modulating cellular signaling pathways is critical. Additionally, its piperazine linker improves solubility, a key factor in optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile exemplifies modern medicinal chemistry strategies. The compound's scaffold is amenable to further derivatization, enabling the exploration of structure-activity relationships (SAR). This flexibility aligns with the current trend of fragment-based drug design, where small molecular fragments are iteratively optimized to enhance potency and selectivity. Such approaches are frequently discussed in AI-driven drug discovery platforms, reflecting the intersection of computational and experimental methodologies.

In agrochemical applications, derivatives of this compound have shown promise as pesticide intermediates, owing to their ability to disrupt pest-specific metabolic pathways. The pyridine and pyrimidine rings are common motifs in herbicides and fungicides, further broadening its utility. Environmental sustainability concerns have also driven interest in developing greener synthetic routes for such compounds, a topic frequently searched in green chemistry forums.

The compound's CAS No. 2640979-36-6 serves as a critical identifier for regulatory and commercial purposes. Suppliers and researchers often prioritize compounds with well-documented CAS numbers to ensure traceability and compliance. This is particularly relevant given the increasing emphasis on chemical safety and regulatory compliance in global markets. Analytical data, including NMR and HPLC purity profiles, are essential for validating its quality, a point of interest for quality control professionals.

Looking ahead, 3-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile is poised to remain a focal point in interdisciplinary research. Its versatility and modular design align with the demands of precision medicine and sustainable agriculture, two areas dominating scientific discourse. As synthetic methodologies advance, this compound may serve as a cornerstone for next-generation therapeutics and agrochemicals, addressing unmet needs in health and food security.